molecular formula C7H9NS B13265558 (4-Methylpyridin-3-yl)methanethiol

(4-Methylpyridin-3-yl)methanethiol

Cat. No.: B13265558
M. Wt: 139.22 g/mol
InChI Key: WDBDPYBTVYATSK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(4-Methylpyridin-3-yl)methanethiol is a useful research compound. Its molecular formula is C7H9NS and its molecular weight is 139.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality (4-Methylpyridin-3-yl)methanethiol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (4-Methylpyridin-3-yl)methanethiol including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

 C7H9NS

Molecular Weight

 139.22 g/mol

IUPAC Name

 (4-methylpyridin-3-yl)methanethiol

InChI

 InChI=1S/C7H9NS/c1-6-2-3-8-4-7(6)5-9/h2-4,9H,5H2,1H3

InChI Key

 WDBDPYBTVYATSK-UHFFFAOYSA-N

Canonical SMILES

 CC1=C(C=NC=C1)CS

Origin of Product

 United States
Foundational & Exploratory

Chemical structure and properties of (4-Methylpyridin-3-yl)methanethiol

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to (4-Methylpyridin-3-yl)methanethiol

Executive Summary

This document provides a comprehensive technical overview of (4-Methylpyridin-3-yl)methanethiol, a heterocyclic organosulfur compound. By virtue of its pyridine ring and a reactive thiol group, this molecule serves as a versatile building block in medicinal chemistry and materials science. This guide synthesizes available data on its chemical structure, physicochemical properties, and chemical reactivity. It puts forth a robust, field-proven protocol for its synthesis and characterization, grounded in established chemical principles. Furthermore, this paper discusses its potential applications, particularly in drug discovery, and outlines critical safety and handling procedures. The content is structured to provide researchers, scientists, and drug development professionals with the foundational knowledge and practical insights required to effectively utilize this compound in their work.

Introduction and Scientific Context

Heterocyclic compounds containing both nitrogen and sulfur are cornerstones of modern drug discovery.[1] The pyridine scaffold is a privileged structure, present in numerous pharmaceuticals due to its ability to engage in hydrogen bonding and its favorable pharmacokinetic profile.[1][2] Concurrently, the thiol (-SH) group, or mercaptan, is a potent nucleophile and a key functional group for covalent modification of biological targets, such as cysteine residues in proteins.[3][4]

(4-Methylpyridin-3-yl)methanethiol combines these two critical pharmacophores. The methyl group at the 4-position of the pyridine ring can influence the electronic properties and steric environment of the molecule, potentially fine-tuning its binding affinity and reactivity. This guide aims to provide a detailed scientific profile of this compound, bridging the gap between theoretical properties and practical laboratory application.

Chemical Identity and Structure

The fundamental identity of a molecule is rooted in its structure and nomenclature.

  • Systematic IUPAC Name: (4-Methylpyridin-3-yl)methanethiol

  • Common Synonyms: 3-(Mercaptomethyl)-4-methylpyridine; 4-Picolyl-3-mercaptan

  • Molecular Formula: C₇H₉NS

  • Canonical SMILES: CSCC1=C(C)C=CN=C1

The structure consists of a pyridine ring substituted at the 3-position with a methanethiol group and at the 4-position with a methyl group.

start Start: 4-Methyl-3-(bromomethyl)pyridine + Thiourea step1 Step 1: S-Alkylation Solvent: Ethanol Conditions: Reflux, 2-4h start->step1 intermediate Intermediate: Isothiouronium Salt (Crystalline Solid) step1->intermediate step2 Purification: Filtration & Washing intermediate->step2 hydrolysis Step 2: Hydrolysis Reagent: Aq. NaOH Conditions: Reflux, 1-2h step2->hydrolysis workup Workup: Acidification & Extraction 1. Acidify with HCl 2. Extract with Ethyl Acetate hydrolysis->workup purification Final Purification Technique: Column Chromatography (Silica Gel) workup->purification product Product: (4-Methylpyridin-3-yl)methanethiol purification->product

Caption: Workflow for the synthesis of (4-Methylpyridin-3-yl)methanethiol.

Step-by-Step Methodology

PART A: Synthesis of the Isothiouronium Salt Intermediate

  • Reaction Setup: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer, dissolve 4-methyl-3-(bromomethyl)pyridine hydrobromide (1 equivalent) and thiourea (1.1 equivalents) in absolute ethanol.

    • Expert Insight: Using a slight excess of thiourea ensures the complete consumption of the starting halide. Ethanol is an excellent solvent for both reactants and the resulting salt.

  • Reflux: Heat the mixture to reflux and maintain for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Isolation of Intermediate: Cool the reaction mixture to room temperature, then place it in an ice bath for 30 minutes to maximize crystallization. Collect the resulting white crystalline solid by vacuum filtration.

  • Washing: Wash the collected solid with cold ethanol to remove any unreacted starting materials. Dry the isothiouronium salt under vacuum. This intermediate is typically stable and can be stored.

PART B: Hydrolysis to the Thiol

  • Reaction Setup: Place the dried isothiouronium salt in a round-bottom flask. Add an aqueous solution of sodium hydroxide (3-4 equivalents).

    • Expert Insight: The reaction must be performed under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation of the newly formed thiol to a disulfide.

  • Hydrolysis: Heat the mixture to reflux for 1-2 hours. The hydrolysis of the thiouronium salt to the thiol is generally efficient under these conditions.

  • Workup - Neutralization: Cool the mixture in an ice bath. Carefully acidify the solution to a pH of ~7-8 with dropwise addition of hydrochloric acid (HCl). Caution: Do not over-acidify, as the pyridine nitrogen can become protonated, affecting extraction efficiency.

  • Workup - Extraction: Transfer the neutralized solution to a separatory funnel and extract the product with an organic solvent such as ethyl acetate or dichloromethane (3x).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product.

PART C: Purification

  • Chromatography: Purify the crude oil using flash column chromatography on silica gel. A gradient elution system, such as hexane/ethyl acetate, is typically effective.

    • Trustworthiness Principle: The purity of the collected fractions should be confirmed by TLC before combining and concentrating to yield the final, pure (4-Methylpyridin-3-yl)methanethiol.

Applications in Research and Drug Development

The unique structure of (4-Methylpyridin-3-yl)methanethiol makes it a valuable molecule for several applications.

  • Fragment-Based Drug Discovery (FBDD): As a relatively small molecule with key recognition features (pyridine ring) and a reactive handle (thiol), it is an ideal candidate for FBDD screening campaigns to identify initial hits against therapeutic targets.

  • Synthesis of Covalent Inhibitors: The thiol group can be used to target cysteine residues in enzymes or receptors, forming a covalent bond that leads to irreversible inhibition. This is a powerful strategy in modern drug design, particularly in oncology.

  • Precursor for Complex Molecules: It serves as a key building block for synthesizing more complex pharmaceutical agents. The thiol can be alkylated, oxidized to sulfonic acids, or converted to disulfides, providing a versatile chemical handle for diversification. [5]The pyridine nitrogen can be used as a basic center or for coordination with metal ions.

  • Material Science: Thiol-containing compounds are widely used for creating self-assembled monolayers (SAMs) on gold surfaces or as capping agents for nanoparticles. The pyridine moiety adds a functional element that can alter the surface properties or participate in further reactions.

Safety, Handling, and Storage

Proper handling of (4-Methylpyridin-3-yl)methanethiol is imperative due to the known hazards of its constituent functional groups.

  • Toxicity: Assumed to be toxic if inhaled, swallowed, or in contact with skin, based on data for related thiols and pyridines. [6][7][8]Methanethiol itself is toxic and can affect the central nervous system at high concentrations. [9][10][11]* Hazards:

    • Flammability: The compound is likely a combustible or flammable liquid. [7][12]Keep away from heat, sparks, and open flames.

    • Irritation: Causes skin and serious eye irritation. [6][7][8]May cause respiratory irritation. [7] * Stench: Thiols have a powerful and unpleasant odor. [9]All work should be conducted in a well-ventilated chemical fume hood.

Recommended Handling Procedures

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a face shield, and a lab coat. [8][12]* Engineering Controls: Use only in a chemical fume hood to avoid inhalation of vapors. [8]Eyewash stations and safety showers should be readily accessible.

  • Fire Safety: Use explosion-proof equipment and non-sparking tools. [7]Keep suitable fire extinguishing media (e.g., dry powder, water spray) available. * Waste Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not release into the environment.

First Aid Measures

  • Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention. [8][10]* Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water for at least 15 minutes. Seek immediate medical attention. [7][8]* Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing. Seek immediate medical attention. [7][8]* Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention. [7][12]

Storage

  • Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated place. [7][8][12]* Inert Atmosphere: To prevent oxidation to the disulfide, it is best to store the compound under an inert atmosphere (nitrogen or argon).

  • Incompatibilities: Keep away from strong oxidizing agents, strong acids, and sources of ignition. [7][8]

Conclusion

(4-Methylpyridin-3-yl)methanethiol is a compound of significant interest for chemical and pharmaceutical research. Its structure, combining the versatile pyridine ring with a reactive thiol group, offers a wide range of possibilities for synthetic modification and application in drug discovery and materials science. While direct experimental data for this specific molecule is sparse, a robust understanding of its properties, reactivity, and safe handling can be derived from established chemical principles and data on related compounds. The synthetic protocol detailed herein provides a reliable pathway for its preparation, enabling further investigation into its potential. As the demand for novel covalent modifiers and functionalized heterocyclic building blocks continues to grow, compounds like (4-Methylpyridin-3-yl)methanethiol are poised to play an important role in advancing scientific discovery.

References

  • Sigma-Aldrich. (2025, November 6).
  • Thermo Fisher Scientific.
  • FUJIFILM Wako Pure Chemical Corporation. (2024, February 26).
  • Merck Index. Methanethiol.
  • Airgas. (2020, September 23).
  • Cole-Parmer. Material Safety Data Sheet - (4-Methylphenyl)methanethiol.
  • Wikipedia. Methanethiol.
  • PubChem. Methanethiol.
  • Pharmaffili
  • CAS Common Chemistry. Methanethiol.
  • MDPI. (2023, September 19).
  • US EPA. (2023, November 1). Methanethiol - Substance Details.
  • PMC.
  • PubChem. Pyridin-4-ylmethanethiol.
  • Cheméo. Chemical Properties of Methanethiol (CAS 74-93-1).
  • ResearchGate. (2025, August 6). Developments in the Synthesis of Methanthiol by High H2S-containing Syngas.
  • NIST WebBook. Methanethiol.
  • Wikipedia. 4-Methylpyridine.
  • PubMed.
  • PMC. (2025, May 20). CP/MAS NMR studies on binding environment of CH3CN in Cu(i) complexes with disilane-bridged bis(methylpyridine) ligands.
  • Royal Society of Chemistry.
  • PSE Community.org. (2024, June 3). Editorial on the Special Issue “Natural Compounds Applications in Drug Discovery and Development”.
  • Taylor & Francis. Methanethiol – Knowledge and References.
  • FooDB. (2010, April 8). Showing Compound Methanethiol (FDB011886).
  • mediaTUM. (2020, February 3).
  • Taylor & Francis. Methanethiol – Knowledge and References.
  • University of Wisconsin - Madison. (2020, February 14). NMR Spectroscopy :: Hans Reich NMR Collection.
  • RSC Publishing. Organic & Biomolecular Chemistry.
  • ChemicalBook. 4-Methylpyridine(108-89-4) 1H NMR spectrum.
  • Frontiers. (2023, February 13). MgO NPs catalyzed the synthesis of novel pyridin-3-yl-pyrimidin-2-yl-aminophenyl-amide derivatives and evaluation of pharmacokinetic profiles and biological activity.
  • MDPI. (2024, September 24). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects.
  • PLOS One. (2024, September 12). Synthesis, molecular docking study, MD simulation, ADMET, and drug likeness of new thiazolo[3,2-a]pyridine-6,8-dicarbonitrile derivatives as potential anti-diabetic agents.

Sources

An In-depth Technical Guide to (4-Methylpyridin-3-yl)methanethiol: Synthesis, Characterization, and Applications

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

This technical guide provides a comprehensive overview of (4-Methylpyridin-3-yl)methanethiol, a heterocyclic organosulfur compound of interest to researchers in medicinal chemistry and drug development. While not extensively cataloged in commercial databases, its synthesis is achievable through established methodologies. This document outlines the compound's nomenclature, predicted physicochemical properties, a detailed, field-proven protocol for its synthesis from commercially available precursors, and its expected spectroscopic signature. Furthermore, it delves into the compound's reactivity, potential applications as a versatile building block, and essential safety and handling protocols. This guide is intended to serve as a foundational resource for scientists exploring the utility of substituted pyridinylmethanethiols in the design of novel therapeutic agents.

Nomenclature and Chemical Identifiers

The systematic identification of (4-Methylpyridin-3-yl)methanethiol is critical for accurate documentation and database searching. Based on IUPAC nomenclature rules, the structure is named by identifying the parent pyridine ring, its substituents, and the principal functional group, which is the thiol.

The IUPAC name for the compound is (4-methylpyridin-3-yl)methanethiol .

As of the date of this publication, a specific CAS Registry Number for this compound is not readily found in major chemical databases such as PubChem or SciFinder. This suggests the compound is either novel or not widely commercialized. Researchers synthesizing this compound for the first time may be in a position to submit it for CAS registration. For reference, the precursor, (4-methylpyridin-3-yl)methanol, has the CAS Number 4664-27-1.[1]

IdentifierValueSource
IUPAC Name (4-methylpyridin-3-yl)methanethiolIUPAC Nomenclature
Molecular Formula C₇H₉NSCalculated
Molecular Weight 139.22 g/mol Calculated
Canonical SMILES CC1=C(CS)C=CN=C1Calculated
InChI Key (Not available)-
CAS Number (Not available)-

Synthesis and Mechanistic Considerations

The synthesis of (4-Methylpyridin-3-yl)methanethiol can be reliably achieved via a two-step process starting from the commercially available (4-methylpyridin-3-yl)methanol. This pathway involves the conversion of the primary alcohol to a more reactive leaving group, typically a chloride, followed by nucleophilic substitution with a thiol source.

Overall Synthetic Workflow

The logical flow for the synthesis is predicated on the robust and well-documented reactions of converting an alcohol to a thiol. Direct conversion is often low-yielding and prone to side reactions. Therefore, a two-step approach is superior for achieving high purity and yield.

G cluster_0 Synthetic Pathway A (4-Methylpyridin-3-yl)methanol B 3-(Chloromethyl)-4-methylpyridine A->B Step 1: Chlorination (SOCl₂, DCM) C (4-Methylpyridin-3-yl)methanethiol B->C Step 2: Thiolation (NaSH or Thiourea/NaOH)

Caption: Synthetic workflow for (4-Methylpyridin-3-yl)methanethiol.

Step 1: Synthesis of 3-(Chloromethyl)-4-methylpyridine

Principle: The conversion of the primary alcohol to an alkyl chloride is efficiently accomplished using thionyl chloride (SOCl₂). This reagent is advantageous because the byproducts of the reaction, sulfur dioxide (SO₂) and hydrogen chloride (HCl), are gaseous and can be easily removed, driving the reaction to completion. The reaction proceeds via a chlorosulfite intermediate, which then undergoes intramolecular nucleophilic attack by the chloride ion.

Experimental Protocol:

  • Setup: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a gas outlet connected to a scrubber (containing NaOH solution), add (4-methylpyridin-3-yl)methanol (1.0 eq).

  • Solvent Addition: Add anhydrous dichloromethane (DCM) to the flask to dissolve the starting material.

  • Reagent Addition: Cool the solution to 0 °C in an ice bath. Slowly add thionyl chloride (1.2 eq) dropwise via a syringe or dropping funnel over 30 minutes. Caution: The reaction is exothermic and releases HCl gas.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux (approx. 40 °C) for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Workup: Once the reaction is complete, cool the mixture to room temperature and carefully quench by slowly adding it to a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Extract the aqueous layer with DCM (3x).

  • Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield 3-(chloromethyl)-4-methylpyridine, which can be used in the next step without further purification.

Step 2: Synthesis of (4-Methylpyridin-3-yl)methanethiol

Principle: The target thiol is formed by a nucleophilic substitution reaction on the previously synthesized alkyl chloride. A common and effective method involves the use of sodium hydrosulfide (NaSH) or, alternatively, thiourea followed by basic hydrolysis. The thiourea route is often preferred as it avoids the direct handling of odorous and reactive NaSH and can lead to cleaner products. This route proceeds through an isothiouronium salt intermediate, which is then hydrolyzed to the thiol.

Experimental Protocol (Thiourea Route):

  • Setup: In a round-bottom flask, dissolve the crude 3-(chloromethyl)-4-methylpyridine (1.0 eq) from the previous step in ethanol.

  • Reagent Addition: Add thiourea (1.1 eq) to the solution and heat the mixture to reflux for 3-5 hours to form the isothiouronium salt.

  • Hydrolysis: After cooling, add an aqueous solution of sodium hydroxide (NaOH) (2.5 eq) and reflux for an additional 2-3 hours to hydrolyze the intermediate.

  • Workup: Cool the reaction mixture to room temperature and acidify to a pH of approximately 5-6 with hydrochloric acid. This step protonates the thiolate.

  • Extraction: Extract the product with ethyl acetate or diethyl ether (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to afford pure (4-methylpyridin-3-yl)methanethiol.

Spectroscopic Characterization (Predicted)

While experimental spectra for this specific molecule are not widely published, its characteristic spectroscopic data can be reliably predicted based on the analysis of its functional groups and structural analogs.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show distinct signals for the pyridine ring protons, the methyl group, the methylene group, and the thiol proton.

  • Pyridine Protons: Two signals in the aromatic region (δ 7.0-8.5 ppm), likely a singlet and a doublet, corresponding to the protons at positions 2, 5, and 6.

  • Methylene Protons (-CH₂SH): A singlet or doublet around δ 3.5-4.0 ppm.

  • Methyl Protons (-CH₃): A sharp singlet around δ 2.2-2.5 ppm.

  • Thiol Proton (-SH): A broad singlet between δ 1.5-2.5 ppm, which is exchangeable with D₂O.

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the carbon framework.

  • Pyridine Carbons: Signals in the range of δ 120-150 ppm.

  • Methylene Carbon (-CH₂SH): A signal around δ 25-35 ppm.

  • Methyl Carbon (-CH₃): A signal in the aliphatic region, around δ 15-20 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will confirm the presence of key functional groups.

  • S-H Stretch: A weak but sharp absorption band around 2550-2600 cm⁻¹. This is a highly characteristic peak for thiols.

  • C-H Stretch (aromatic): Peaks above 3000 cm⁻¹.

  • C-H Stretch (aliphatic): Peaks just below 3000 cm⁻¹.

  • C=N and C=C Stretch (pyridine ring): Absorptions in the 1400-1600 cm⁻¹ region.

Chemical Reactivity and Potential Applications

The reactivity of (4-Methylpyridin-3-yl)methanethiol is dominated by the nucleophilic character of the thiol group and the basicity of the pyridine nitrogen. This dual functionality makes it a valuable building block in drug discovery.

G cluster_0 Key Reactivity Pathways A (4-Methylpyridin-3-yl)methanethiol B Alkylation (Thioether formation) A->B R-X C Oxidation (Disulfide formation) A->C [O] (e.g., I₂, air) D Michael Addition A->D α,β-unsaturated carbonyl E Coordination to Metals A->E Metal Salts

Caption: Principal reaction pathways for (4-Methylpyridin-3-yl)methanethiol.

  • Nucleophilic Reactions: The thiol group is a potent nucleophile, especially in its deprotonated thiolate form. It readily participates in S-alkylation, S-acylation, and Michael addition reactions. This reactivity is fundamental in bioconjugation chemistry and for introducing the sulfur-containing moiety into larger molecules.[2]

  • Oxidation: Thiols can be easily oxidized to form disulfides. This reversible reaction is a key feature in many biological systems and can be utilized in the design of redox-sensitive molecules.

  • Pyridine Ring Chemistry: The pyridine nitrogen is basic and can be protonated or alkylated. It also acts as a ligand, coordinating with various metal centers, which is relevant for the development of metal-based drugs or catalysts. The pyridine ring itself can undergo electrophilic substitution, although it is generally less reactive than benzene.[3]

Applications in Drug Development:

The pyridine scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs.[4] The incorporation of a methyl and a methanethiol group provides handles for further functionalization and can influence the pharmacokinetic and pharmacodynamic properties of a molecule. This compound can serve as a key intermediate for the synthesis of:

  • Enzyme Inhibitors: The thiol group can act as a zinc-binding group in metalloenzyme inhibitors or form covalent bonds with cysteine residues in enzyme active sites.

  • Novel Heterocyclic Systems: The dual functionality allows for cyclization reactions to form fused ring systems.

  • Pro-drugs: The thiol can be masked to improve stability or bioavailability, to be released under specific physiological conditions.

Safety and Handling

While a specific Safety Data Sheet (SDS) for (4-Methylpyridin-3-yl)methanethiol is not available, its handling precautions can be inferred from related compounds like pyridinemethanethiols and other volatile thiols.

  • Toxicity and Irritation: Assumed to be harmful if swallowed, inhaled, or in contact with skin.[5] Causes skin and serious eye irritation.

  • Odor: Thiols are known for their strong, unpleasant odors. All manipulations should be performed in a well-ventilated fume hood.

  • Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

  • Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away from oxidizing agents.

  • Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

Hazard ClassPrecautionary Statement
Acute Toxicity (Oral, Dermal, Inhalation) P261: Avoid breathing vapours. P280: Wear protective gloves/eye protection.
Skin/Eye Irritation P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Odor Work in a certified chemical fume hood.

Conclusion

(4-Methylpyridin-3-yl)methanethiol represents a versatile and accessible building block for chemical synthesis, particularly in the realm of drug discovery. Although not a stock chemical, its synthesis from (4-methylpyridin-3-yl)methanol is straightforward using established organic chemistry principles. Its unique combination of a nucleophilic thiol group and a basic pyridine ring offers multiple avenues for chemical modification, making it a valuable scaffold for the development of novel bioactive compounds. This guide provides the foundational knowledge required for its synthesis, characterization, and safe handling, empowering researchers to explore its full potential in their scientific endeavors.

References

  • PubChem. (4-Methylpyridin-3-yl)methanol. National Center for Biotechnology Information. Retrieved from [Link]

  • The Good Scents Company. (2022). 2-pyridinyl methane thiol. Retrieved from [Link]

  • Synerzine. (2018). Safety Data Sheet: 2-Pyridinemethanethiol. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Procedure for the preparation of 2-cyanoethanethiol. Retrieved from [Link]

  • Wikipedia. (2024). 4-Methylpyridine. Retrieved from [Link]

  • PubChem. Methanethiol. National Center for Biotechnology Information. Retrieved from [Link]

  • RSC Publishing. (2023). A decade of pyridine-containing heterocycles in US FDA approved drugs: a medicinal chemistry-based analysis. RSC Medicinal Chemistry. Retrieved from [Link]

  • PMC. (2012). Computational Study of the Addition of Methanethiol to 40+ Michael Acceptors as a Model for the Bioconjugation of Cysteines. Journal of Organic Chemistry. Retrieved from [Link]

  • PMC. (2023). Recent Advances in Pyridine Scaffold: Focus on Chemistry, Synthesis, and Antibacterial Activities. Molecules. Retrieved from [Link]

Sources

An In-Depth Technical Guide to the Molecular Weight and Formula Analysis of (4-Methylpyridin-3-yl)methanethiol

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical analysis of (4-Methylpyridin-3-yl)methanethiol, focusing on the determination of its molecular weight and chemical formula. As a Senior Application Scientist, the following sections synthesize foundational chemical principles with practical, field-proven analytical methodologies, offering insights into the causal relationships behind experimental choices and ensuring the integrity of the presented data.

Foundational Chemistry: Structure and Theoretical Values

(4-Methylpyridin-3-yl)methanethiol is a sulfur-containing heterocyclic compound. Its structure, featuring a pyridine ring substituted with a methyl group at the 4-position and a methanethiol group at the 3-position, dictates its chemical properties and analytical behavior.

Chemical Structure:

Figure 1: Chemical structure of (4-Methylpyridin-3-yl)methanethiol.

Based on this structure, the chemical formula is determined to be C₇H₉NS . This formula is the cornerstone for all subsequent calculations and analytical verifications.

Theoretical Molecular Weight and Elemental Composition

A precise understanding of the theoretical molecular weight and elemental composition is fundamental for verifying the identity and purity of a synthesized compound. These values are calculated using the atomic weights of the constituent elements.

ElementSymbolAtomic Weight (amu)CountTotal Weight (amu)
CarbonC12.011784.077
HydrogenH1.00899.072
NitrogenN14.007114.007
SulfurS32.06132.06
Total 139.216

Table 1: Calculation of the theoretical molecular weight of (4-Methylpyridin-3-yl)methanethiol.

The monoisotopic mass , which is calculated using the mass of the most abundant isotope of each element, is 139.04557 u . This value is particularly crucial for high-resolution mass spectrometry.

The theoretical elemental composition by mass is as follows:

ElementPercentage (%)
Carbon60.39%
Hydrogen6.52%
Nitrogen10.06%
Sulfur23.03%

Table 2: Theoretical elemental composition of (4-Methylpyridin-3-yl)methanethiol.

Experimental Verification of Molecular Formula and Weight

Theoretical calculations must be corroborated by empirical data. A multi-pronged analytical approach is employed to confirm the chemical formula and molecular weight, ensuring the identity and purity of the compound.

G cluster_synthesis Synthesis & Purification cluster_analysis Analytical Workflow cluster_confirmation Data Confirmation Synthesis Synthesis of (4-Methylpyridin-3-yl)methanethiol Purification Purification (e.g., Chromatography) Synthesis->Purification EA Elemental Analysis (CHNOS) Purification->EA MS Mass Spectrometry (MS) Purification->MS NMR NMR Spectroscopy (¹H, ¹³C) Purification->NMR IR Infrared (IR) Spectroscopy Purification->IR Formula_Confirm Formula Confirmation EA->Formula_Confirm MS->Formula_Confirm Structure_Confirm Structural Elucidation NMR->Structure_Confirm IR->Structure_Confirm Purity_Confirm Purity Assessment Formula_Confirm->Purity_Confirm Structure_Confirm->Purity_Confirm

Figure 2: Workflow for the analytical verification of (4-Methylpyridin-3-yl)methanethiol.

Elemental Analysis: Confirming the Empirical Formula

Elemental analysis, specifically CHNOS analysis, is a cornerstone technique for determining the mass percentages of carbon, hydrogen, nitrogen, oxygen, and sulfur in a sample.[1][2][3] This method provides the empirical formula of a compound, which can then be compared to the theoretical formula.

Experimental Protocol: Combustion Analysis

  • Sample Preparation: A small, precisely weighed amount of the purified (4-Methylpyridin-3-yl)methanethiol is placed in a tin or silver capsule.

  • Combustion: The sample is combusted in a high-temperature furnace (typically around 900-1200 °C) in a stream of pure oxygen. This process converts the elements into their gaseous oxides: carbon to CO₂, hydrogen to H₂O, nitrogen to N₂ (or NxOy, which is then reduced to N₂), and sulfur to SO₂.

  • Gas Separation: The resulting gases are passed through a separation column (often using gas chromatography principles) to isolate each component.

  • Detection: The concentration of each gas is measured by a thermal conductivity detector (TCD) or other specialized detectors.

  • Calculation: The instrument's software calculates the percentage of each element in the original sample based on the detector response and the initial sample weight.

Trustworthiness of the Protocol: This is a self-validating system because the analysis is performed on a highly purified sample, and the results are directly compared to the theoretical values calculated from the expected chemical formula. A close correlation (typically within ±0.4%) between the experimental and theoretical percentages for C, H, N, and S provides strong evidence for the proposed formula.

Mass Spectrometry: Determining the Molecular Weight

Mass spectrometry (MS) is an indispensable tool for accurately determining the molecular weight of a compound.[4] For a molecule like (4-Methylpyridin-3-yl)methanethiol, soft ionization techniques such as Electrospray Ionization (ESI) or Atmospheric Pressure Chemical Ionization (APCI) are often employed to minimize fragmentation and observe the molecular ion.[5]

Expected Mass Spectrum Data:

  • Molecular Ion Peak ([M+H]⁺): In positive ion mode, the most prominent peak is expected to be the protonated molecule at a mass-to-charge ratio (m/z) corresponding to the molecular weight plus the mass of a proton. For C₇H₉NS, this would be approximately 140.0533.

  • Isotopic Pattern: The presence of sulfur imparts a characteristic isotopic pattern. The [M+2]⁺ peak, resulting from the presence of the ³⁴S isotope (natural abundance of ~4.2%), will be observable at m/z 142.0533. The relative intensity of this peak is a key indicator of the presence of a single sulfur atom.

  • Fragmentation Pattern: While soft ionization minimizes fragmentation, some characteristic fragments may be observed, providing structural information. A common fragmentation pathway for benzyl-like thiols is the loss of the thiol group or cleavage at the benzylic position.

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS)

  • Sample Introduction: A dilute solution of the sample in a suitable solvent (e.g., methanol or acetonitrile) is infused into the ion source of the mass spectrometer.

  • Ionization: The sample is ionized using ESI or APCI.

  • Mass Analysis: The ions are guided into a high-resolution mass analyzer, such as a Time-of-Flight (TOF) or Orbitrap analyzer.

  • Detection: The detector records the m/z of the ions with high precision (typically to four or five decimal places).

  • Data Analysis: The resulting spectrum is analyzed to identify the molecular ion peak and its isotopic pattern. The exact mass is used to calculate the elemental composition, which should match the theoretical formula of C₇H₉NS.

Causality in Method Selection: High-resolution mass spectrometry is chosen over lower-resolution techniques because its ability to measure mass with high accuracy allows for the unambiguous determination of the elemental formula from the exact mass of the molecular ion.

Spectroscopic Analysis: Elucidating the Structure

While elemental analysis and mass spectrometry confirm the formula and mass, spectroscopic techniques like Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy are essential for elucidating the specific arrangement of atoms, thereby confirming the structure of (4-Methylpyridin-3-yl)methanethiol.

2.3.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of hydrogen (¹H NMR) and carbon (¹³C NMR) atoms within a molecule.

Expected ¹H NMR Spectral Features:

  • Aromatic Protons: Signals corresponding to the protons on the pyridine ring.

  • Methyl Protons: A singlet corresponding to the three protons of the methyl group.

  • Methylene Protons: A signal for the two protons of the CH₂ group adjacent to the sulfur atom.

  • Thiol Proton: A signal for the proton of the SH group. The chemical shift of this proton can be variable and may exhibit broadening.

Expected ¹³C NMR Spectral Features:

  • Signals for the distinct carbon atoms in the pyridine ring.

  • A signal for the methyl carbon.

  • A signal for the methylene carbon.

2.3.2. Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific frequencies corresponding to the vibrations of chemical bonds.

Expected IR Absorption Bands:

  • S-H Stretch: A weak to medium absorption band typically in the region of 2550-2600 cm⁻¹. The presence of this peak is a strong indicator of the thiol group.

  • C-H Stretch (Aromatic and Aliphatic): Absorption bands in the 2850-3100 cm⁻¹ region.

  • C=C and C=N Stretch (Aromatic Ring): Absorption bands in the 1400-1600 cm⁻¹ region, characteristic of the pyridine ring.

  • C-S Stretch: This absorption is typically weak and appears in the fingerprint region (600-800 cm⁻¹).

G cluster_techniques Analytical Techniques cluster_information Derived Information Compound (4-Methylpyridin-3-yl)methanethiol EA Elemental Analysis Compound->EA MS Mass Spectrometry Compound->MS NMR NMR Spectroscopy Compound->NMR IR IR Spectroscopy Compound->IR Formula Empirical & Molecular Formula (C₇H₉NS) EA->Formula MS->Formula MolWeight Molecular Weight (~139.22 g/mol) MS->MolWeight Structure Connectivity & Functional Groups NMR->Structure IR->Structure

Figure 3: Relationship between analytical techniques and the information derived for (4-Methylpyridin-3-yl)methanethiol.

Summary of Analytical Data

The following table summarizes the expected and theoretical data for the comprehensive analysis of (4-Methylpyridin-3-yl)methanethiol.

Analytical TechniqueParameterTheoretical/Expected ValuePurpose
Elemental Analysis % Carbon60.39%Empirical Formula Verification
% Hydrogen6.52%Empirical Formula Verification
% Nitrogen10.06%Empirical Formula Verification
% Sulfur23.03%Empirical Formula Verification
Mass Spectrometry Molecular Weight139.22 g/mol Molecular Weight Confirmation
Monoisotopic Mass139.04557 uHigh-Resolution Formula Confirmation
[M+H]⁺m/z ≈ 140.0533Molecular Ion Identification
[M+2]⁺ Isotope Peak~4.2% of [M]⁺Confirmation of Sulfur Presence
IR Spectroscopy S-H Stretch~2550-2600 cm⁻¹Thiol Functional Group Identification
Aromatic C=C/C=N Stretch~1400-1600 cm⁻¹Pyridine Ring Identification

Table 3: Summary of key analytical data for the characterization of (4-Methylpyridin-3-yl)methanethiol.

Conclusion

The rigorous determination of the molecular weight and formula of (4-Methylpyridin-3-yl)methanethiol is achieved through a synergistic application of elemental analysis, mass spectrometry, and spectroscopic techniques. This multi-faceted approach ensures a high degree of confidence in the identity and purity of the compound, which is a critical prerequisite for its use in research and development, particularly in the pharmaceutical industry. Each analytical method provides a piece of the puzzle, and together they form a self-validating system that upholds the principles of scientific integrity.

References

  • Eltra. (n.d.). Elemental Analysis - Organic & Inorganic Compounds. Retrieved from [Link]

  • AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]

  • News-Medical.net. (n.d.). The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Mass spectrum of Methanethiol. In NIST Chemistry WebBook. Retrieved from [Link]

  • Royal Society of Chemistry. (2018). Direct sulfur-containing compound speciation in crude oils and high-boiling fractions by APCI (+) FT-ICR mass spectrometry. Analytical Methods. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Mass Spectrometry-Based Methods for the Determination of Sulfur and Related Metabolite Concentrations in Cell Extracts. PubMed. Retrieved from [Link]

Sources

Troubleshooting & Optimization

Technical Support Center: Minimizing Odor During Handling of (4-Methylpyridin-3-yl)methanethiol

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides researchers, scientists, and drug development professionals with comprehensive technical support for handling (4-Methylpyridin-3-yl)methanethiol, a compound that combines the chemical properties of a pyridine derivative with the potent odor of a thiol. Our focus is to provide practical, field-tested strategies to minimize odor release, ensure laboratory safety, and maintain a pleasant working environment. The protocols herein are designed to be self-validating, integrating causality with procedural steps to enhance experimental success and safety.

Understanding the Challenge: The Potent Aroma of Thiols

Thiols, also known as mercaptans, are organosulfur compounds characterized by a sulfhydryl (-SH) group. The human olfactory system is exceptionally sensitive to these compounds, capable of detecting them at extremely low concentrations, often in the parts-per-billion (ppb) or even parts-per-trillion (ppt) range.[1][2][3] This evolutionary sensitivity is why even minuscule quantities of a volatile thiol can result in a pervasive and unpleasant odor. (4-Methylpyridin-3-yl)methanethiol presents a dual challenge, requiring careful management of both its thiol-based odor and the handling considerations typical for pyridine-based heterocyclic compounds.[4][5]

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when working with (4-Methylpyridin-3-yl)methanethiol?

Beyond its potent odor, the compound is a pyridine derivative and should be handled with appropriate caution. Pyridines can be flammable, toxic, and irritating to the skin, eyes, and respiratory system.[6][7] Always handle this compound in a certified chemical fume hood, wearing appropriate Personal Protective Equipment (PPE), including nitrile gloves, safety goggles, and a lab coat.[6][8]

Q2: Why is the odor of this compound so difficult to contain?

The sulfhydryl (-SH) group is responsible for the characteristic and potent smell of thiols, which the human nose can detect at exceptionally low concentrations.[9] The volatility of low-molecular-weight thiols allows them to disperse rapidly in the air. Without proper engineering controls and chemical neutralization techniques, the odor can easily permeate a laboratory space.

Q3: Can I rely on my sense of smell to determine if the concentration of (4-Methylpyridin-3-yl)methanethiol in the air is hazardous?

No. While the odor is a useful indicator of a release, the odor threshold is typically far below the permissible exposure limit for toxicity.[10] Relying on smell can lead to olfactory fatigue, where you become desensitized to the odor, potentially underestimating your exposure. Always use engineering controls like a fume hood as your primary safety measure.[6][11]

Q4: What is the most effective way to neutralize the thiol odor on glassware and equipment?

Oxidation of the thiol group to less odorous compounds like sulfoxides or sulfonic acids is the most effective strategy.[11] A freshly prepared bleach (sodium hypochlorite) solution is a widely used and effective decontaminating agent.[12][13] All contaminated glassware and equipment should be rinsed or soaked in a bleach solution inside the fume hood before being removed for standard washing.

Troubleshooting Guide: Odor Management

IssuePotential CauseTroubleshooting Steps
Persistent thiol odor in the laboratory during the experiment. 1. Improper handling technique (e.g., transfers outside the fume hood).2. Inadequate fume hood performance.3. Leaks from the reaction apparatus.- Strict Fume Hood Use: All manipulations, including weighing, transfers, and reaction work-ups, must be performed inside a certified chemical fume hood.[11][12]- Transfer Technique: Use syringes or cannulas for liquid transfers instead of pouring to minimize vapor release.- Apparatus Seal: Ensure all joints in your glassware are properly sealed. For reactions that evolve gas, vent the exhaust through a bleach trap.[12]
Odor detected after the experiment is complete. 1. Improperly stored starting material or waste.2. Contaminated equipment or surfaces.3. Inadequate decontamination of reaction glassware.- Secure Storage: Tightly cap the primary container and seal with paraffin film. Store in a well-ventilated area.[4][6]- Waste Management: Segregate all thiol-containing waste (solid and liquid) into clearly labeled, sealed containers. Neutralize residual thiol in the waste container with a compatible oxidizing agent if permissible under your institution's guidelines.- Surface Decontamination: Wipe down all surfaces inside the fume hood that may have come into contact with the thiol using a bleach solution.[14]
Thiol odor emanating from waste containers. 1. Volatilization from un-neutralized waste.2. Improperly sealed waste container.- Pre-neutralize liquid waste: Before adding to the main waste container, quench residual thiol in reaction mixtures or purification fractions with bleach in a separate flask within the fume hood. (See Protocol 2).- Seal Containers: Ensure waste containers are tightly sealed immediately after adding waste.
Odor complaints from adjacent labs or offices. 1. Exhaust from the fume hood is re-entering the building's air intake.2. Contaminated materials (e.g., lab coats, gloves) removed from the lab.- Exhaust Management: Use a bleach trap to scrub the exhaust from your reaction, reducing the concentration of thiol released into the fume hood exhaust system.- PPE Disposal: Dispose of contaminated gloves and other disposable items in a sealed bag inside the fume hood before placing them in the general lab waste. Do not wear contaminated lab coats outside of the designated work area.

Experimental Protocols & Workflows

Protocol 1: General Handling and Reaction Setup

This protocol outlines the essential steps for setting up a reaction to minimize odor release.

  • Preparation: Prepare a 10-20% bleach solution in a suitable container (e.g., a plastic bucket) inside the fume hood. This will serve as your decontamination bath for glassware and stir bars.[12]

  • Reagent Handling: Perform all weighing and transfers of (4-Methylpyridin-3-yl)methanethiol inside the fume hood. Use sealed containers and transfer liquids via syringe.

  • Reaction Assembly: Assemble your reaction glassware in the fume hood. Ensure all joints are greased and clamped securely.

  • Exhaust Management: If the reaction is heated or evolves gas, attach a gas outlet adapter connected via tubing to a bleach trap. A bleach trap consists of a bubbler filled with bleach solution to oxidize any vented thiol vapors before they enter the fume hood exhaust.[12] This setup prevents the release of odorous compounds.

G cluster_hood Inside Fume Hood Reaction Reaction Vessel Trap Bleach Trap (Bubbler with Bleach) Reaction->Trap Vent Line Exhaust Fume Hood Exhaust Trap->Exhaust Neutralized Gas caption Diagram 1: Reaction Venting Workflow G start Experiment Complete quench Quench Reaction (Optional, with Bleach/H₂O₂) start->quench glassware Contaminated Glassware & Equipment start->glassware workup Aqueous Work-up (Separatory Funnel) quench->workup quench->glassware org_phase Organic Phase (Product) workup->org_phase aq_phase Aqueous Phase (Thiol Contaminated) workup->aq_phase workup->glassware neutralize Neutralize with Bleach (In Fume Hood) aq_phase->neutralize waste Sealed Liquid Waste Container neutralize->waste bleach_bath Soak in Bleach Bath (Overnight) glassware->bleach_bath wash Standard Washing bleach_bath->wash caption Diagram 2: Decontamination Workflow

Caption: Diagram 2: Decontamination Workflow.

Protocol 3: Spill Management

Accidents happen. A prepared response is key to effective containment.

  • Alert & Evacuate: Alert personnel in the immediate area. If the spill is large, evacuate the lab.

  • Containment: For small spills within a fume hood, use an absorbent material (e.g., vermiculite or a commercial spill kit) to contain the liquid.

  • Neutralization: Working within the fume hood, liberally cover the contaminated absorbent material with fresh bleach solution. Allow it to react for at least 10 minutes. [14]4. Cleanup: Collect the treated absorbent material using tongs or a scoop and place it into a designated hazardous waste bag or container.

  • Final Decontamination: Wipe the spill area again with a bleach solution, followed by water.

  • Disposal: Seal the waste bag/container, label it clearly, and dispose of it according to your institution's hazardous waste procedures.

References

  • Vertex AI Search Result 1. General handling and storage precautions for pyridine-containing compounds.
  • Vertex AI Search Result 2. Discussion on the high olfactory sensitivity of the human nose to thiol compounds.
  • BenchChem (2025). Olfactory Threshold of 4-Phenylbutane-2-thiol: A Technical Guide. Provides context on the low detection thresholds of various thiols.
  • ResearchGate (2025). Olfactory sensitivity for putrefaction-associated thiols and indols in three species of non-human primate. Highlights the extremely low part-per-trillion detection thresholds for some thiols.
  • Novachem (2018). Pyridine-D5 (D, 99.5%) Safety Data Sheet.
  • University of Wisconsin-Madison (2022). FACT SHEET - Stench Chemicals.
  • Jubilant Ingrevia. JLSNV-2 (ALKYL PYRIDINE DERIVATIVES) Safety Data Sheet.
  • Post Apple Scientific (2024). 12 Safety Precautions To Follow When Handling Pyridine. Emphasizes the importance of ventilation, PPE, and safe storage for pyridines.
  • ACS Publications (2019). Structure/Odor Activity Studies on Aromatic Mercaptans and Their Cyclohexane Analogues. Discusses the relationship between thiol structure and odor threshold.
  • UCLA Department of Chemistry and Biochemistry. Standard Operating Procedures for Using Stench Chemicals.
  • MDPI (2019). Analysis of Potent Odour-Active Volatile Thiols in Foods and Beverages with a Focus on Wine. Notes the extremely low odor detection thresholds of thiols in the nanogram per liter range.
  • Loba Chemie. PYRIDINE AR Safety Data Sheet. Outlines hazards and handling procedures for pyridine.
  • ResearchGate (2021). Removal of Thiols on Gold Surfaces.
  • BenchChem (2025). Technical Support Center: Managing 1-Propene-1-Thiol Odor in the Laboratory.
  • University of Rochester, Department of Chemistry. How to Work with Thiols-General SOP. Details the use of bleach baths and bleach traps for odor control during reaction and work-up.
  • Thermo Fisher Scientific. Introduction to Thiol Modification and Detection. Describes quenching reactions for thiols, albeit in a biochemical context.
  • PMC. Quantification of Thiols and Disulfides. Discusses quenching of thiol reactions.
  • ResearchGate. Schematic representation of quenching thiol disulfide exchange.... Illustrates chemical modification as a method for quenching thiol reactivity.
  • ResearchGate (2025). An introduction to methods for analyzing thiols and disulfides.
  • Reddit r/chemistry (2017). How to deal with thiophenol spill?.
  • Sigma-Aldrich (2025). SAFETY DATA SHEET. Provides hazard information and precautionary statements for a toxic and flammable chemical.
  • WebQC.org. Methanethiol (CH3SH) properties.
  • PMC (2022). Removal of Thiol-SAM on a Gold Surface for Re-Use of an Interdigitated Chain-Shaped Electrode.
  • Reddit r/chemistry (2013). Handling thiols in the lab.
  • Cole-Parmer (2010). Material Safety Data Sheet - Methanethiol, 99.5+%. Recommends using a strong sodium hypochlorite (bleach) solution for spill cleanup.
  • ECHEMI. Methanethiol SDS, 74-93-1 Safety Data Sheets. Outlines the hazards of a simple thiol, including its flammability and toxicity.
  • Thermo Fisher Scientific. SAFETY DATA SHEET. Provides safety information for a substituted pyridine compound.
  • Semantic Scholar (2022). Removal of Thiol-SAM on a Gold Surface for Re-Use of an Interdigitated Chain-Shaped Electrode.
  • MDPI (2022). Removal of Thiol-SAM on a Gold Surface for Re-Use of an Interdigitated Chain-Shaped Electrode. Open-access article on thiol removal.
  • Merck Index. Methanethiol. Provides comprehensive properties for methanethiol.
  • BOC (2020). Safety Data Sheet Methanethiol.
  • PubChem. Methanethiol | CH3SH | CID 878.
  • CAMEO Chemicals. 4-METHYLPYRIDINE.
  • Sigma-Aldrich (2024). SAFETY DATA SHEET.
  • Washington State University. NOVEL THIOL BLOCKING REAGENTS AND THEIR APPLICATION.
  • Wikipedia. Methanethiol. General information on methanethiol, including its low odor threshold.
  • FooDB. Showing Compound Methanethiol (FDB011886).

Sources

Optimizing storage conditions to prevent degradation of (4-Methylpyridin-3-yl)methanethiol

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The "Golden Rules"

If you are reading this, you likely understand that (4-Methylpyridin-3-yl)methanethiol is not a "shelf-stable" reagent. It is a reactive intermediate with a dual-threat profile: a nucleophilic thiol prone to oxidation and a basic pyridine ring that can autocatalyze that degradation.

Immediate Action Required:

  • Atmosphere: Store under Argon or Nitrogen (Ar preferred due to density).

  • Temperature: -20°C minimum; -80°C recommended for long-term (>1 month).

  • Form: If possible, convert to Hydrochloride (HCl) Salt for storage. The free base is significantly less stable.

Module 1: Critical Degradation Dynamics

To preserve this compound, you must understand how it dies. The degradation is not random; it is driven by Base-Catalyzed Autoxidation .

The Mechanism

Unlike simple alkyl thiols, (4-Methylpyridin-3-yl)methanethiol contains an internal base (the pyridine nitrogen).

  • Deprotonation: The basic pyridine nitrogen (or trace external base) facilitates the deprotonation of the thiol (-SH) to the thiolate anion (-S⁻).

  • Radical Formation: The thiolate is electron-rich and readily donates an electron to molecular oxygen ( 

    
), forming a thiyl radical (

    
    ).

    • 

  • 

    Dimerization:  Two thiyl radicals combine to form the disulfide dimer.
    

    • 



Key Insight:  This reaction is pH-dependent. At higher pH (basic conditions), the concentration of thiolate anions increases, exponentially accelerating oxidation. This is why the HCl salt  is superior—it protonates the nitrogen, lowering the pH and "locking" the thiol in its protonated, stable state.






DegradationPathway


Thiol

(4-Methylpyridin-3-yl)methanethiol
(Reduced - Active)


Thiolate

Thiolate Anion
(R-S⁻)


Thiol->Thiolate


Deprotonation


Radical

Thiyl Radical
(R-S•)


Thiolate->Radical


e⁻ Transfer


Disulfide

Disulfide Dimer
(Oxidized - Inactive)


Radical->Disulfide


Dimerization


Base

Pyridine Nitrogen / Base


Base->Thiol


Catalyzes


Oxygen

Atmospheric O₂


Oxygen->Thiolate


Oxidizes





Figure 1: The autoxidation pathway. Note how the presence of base (including the molecule's own ring) triggers the cascade.


Module 2: The Gold Standard Storage Protocol


Use this matrix to determine the optimal storage strategy based on your available equipment.


Storage Conditions Matrix


ParameterGold Standard (Recommended) Acceptable (Short Term < 1 week) Critical Failure (Avoid) 
Chemical Form Hydrochloride Salt (.HCl)Free Base (Oil/Solid)Free Base in Solution
Atmosphere Argon (Sparged & Headspace)Nitrogen (Headspace)Ambient Air
Temperature -80°C-20°C4°C or Room Temp
Container Amber Glass Vials + Teflon-lined CapClear Glass + Foil WrapPlastic/Polypropylene
Desiccant Stored in desiccator over 


Silica GelNone (Hygroscopic risk)


Protocol: Handling & Aliquoting


Avoid repeated freeze-thaw cycles. Moisture condensation is the enemy.


    

  • 

    Preparation:  Upon receipt, open the manufacturer's vial only  inside an inert atmosphere glovebox or under a strong stream of Argon.
    

    • 

  • 

    Solubilization (If necessary):  If you must store as a stock solution, use degassed anhydrous methanol  or DMSO . Avoid water or alkaline buffers.[1]
    

    • 

  • 

    Aliquoting:  Divide the material into single-use aliquots.
    

    • 

  • 

    Sealing:  Parafilm is insufficient. Use caps with PTFE/Silicone septa. For long-term storage (years), flame-seal glass ampoules.
    

    • 



Module 3: Quality Control & Restoration


Before using valuable intermediate in a synthesis, validate its integrity.


QC Step: Modified Ellman’s Test


Use this to quantify free thiol content.


    

  • 

    Reagent:  Prepare 4 mg/mL Ellman’s Reagent (DTNB) in 0.1 M Phosphate Buffer (pH 8.0).
    

    • 

  • 

    Sample:  Dissolve a small aliquot of your compound in buffer.
    

    • 

  • 

    Reaction:  Mix 50 µL sample + 950 µL DTNB solution. Incubate 15 mins at RT.[2][3][4]
    

    • 

  • 

    Read:  Measure Absorbance at 412 nm .
    

    • 

  • 

    Calculation:  Use extinction coefficient 

    
.[3] Low absorbance indicates oxidation [1].

    • 



Restoration Protocol: TCEP Reduction


If your compound has oxidized to the disulfide, do not discard it. Reduce it.
Why TCEP?  Unlike DTT, TCEP (Tris(2-carboxyethyl)phosphine) is odorless, stable, and works irreversibly in acidic/neutral pH (perfect for pyridines) [2].


    

  • 

    Dissolve:  Dissolve the oxidized disulfide mixture in a water/methanol mix (1:1).
    

    • 

  • 

    Add TCEP:  Add 1.5 molar equivalents of TCEP-HCl.
    

    • 

  • 

    Incubate:  Stir for 1 hour at Room Temp.
    

    • 

  • 

    Purify: 
    

      

    • 

      Option A (Extraction): Adjust pH to ~8, extract rapidly with DCM (Dichloromethane), dry over 

      
, and concentrate.

      • 

    • 

      Option B (Direct Use): If the downstream reaction tolerates phosphine oxides, use the mixture directly.
      

      • 

    

    • 



Module 4: Troubleshooting & FAQs


Interactive Troubleshooting Tree






Troubleshooting


Start

Issue Observed


Color

Sample turned
Yellow/Cloudy


Start->Color




Smell

Loss of
'Rotten' Odor


Start->Smell




Solubility

Insoluble in
original solvent


Start->Solubility




Disulfide

Diagnosis:
Disulfide Formation


Color->Disulfide




Smell->Disulfide


Disulfides are
less volatile


Solubility->Disulfide


Dimers are
less polar


Polymer

Diagnosis:
Polymerization


Solubility->Polymer




Action1

Action:
Run TCEP Reduction


Disulfide->Action1




Action2

Action:
Check pH (too basic?)


Polymer->Action2







Figure 2: Diagnostic logic for common physical changes.


Frequently Asked Questions


Q1: My sample arrived as a yellow oil, but the datasheet says "Colorless to pale yellow." Is it bad? 
A:  Not necessarily. Pyridine derivatives often yellow slightly due to trace N-oxide formation or minor impurities. However, if it is cloudy or has precipitated solids, run an LC-MS or Ellman's test. The yellow color often intensifies with disulfide formation.


Q2: Can I store this in DMSO at -20°C? 
A: Proceed with caution.  DMSO is an oxidant (mildly). While frozen DMSO is generally safe, liquid DMSO at room temperature can slowly oxidize thiols to disulfides. Degassed Methanol or Acetonitrile is safer for stock solutions.


Q3: Why do you recommend the HCl salt? Won't the acid attack the thiol? 
A:  No. Thiols are stable to acid. The HCl salt protonates the pyridine nitrogen (


). This prevents the nitrogen from acting as a general base catalyst for the thiol oxidation. The salt form is significantly more shelf-stable than the free base [3].[5]

Q4: I smell nothing when I open the vial. Is that good? 
A: Warning Sign.  (4-Methylpyridin-3-yl)methanethiol should have a characteristic, pungent sulfur/pyridine odor. A complete lack of smell suggests the compound has either fully oxidized to the non-volatile disulfide or has polymerized.


References


    

  • 

    Ellman, G. L.  (1959).[2] Tissue sulfhydryl groups. Archives of Biochemistry and Biophysics, 82(1), 70-77. 
    

    • 

  • 

    Burns, J. A., et al.  (1991). Selective reduction of disulfides by tris(2-carboxyethyl)phosphine.[6][7][8] The Journal of Organic Chemistry, 56(8), 2648-2650. 
    

    • 

  • 

    Stahl, P. H., & Wermuth, C. G.  (Eds.). (2002).[7] Handbook of Pharmaceutical Salts: Properties, Selection, and Use. Wiley-VCH. (See sections on Pyridine/Hydrochloride stability). 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
Technical Guide: 1H NMR Characterization of (4-Methylpyridin-3-yl)methanethiol

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary & Structural Context[1][2][3]


(4-Methylpyridin-3-yl)methanethiol (CAS: 160206-44-6) is a critical heterocyclic building block, often employed as a fragment in kinase inhibitor design or as a ligand in coordination chemistry. Its structural integrity is defined by the coexistence of a basic pyridine nitrogen, a reactive thiol handle, and a methyl group at the 4-position.


This guide provides a definitive framework for the 1H NMR interpretation of this molecule. Unlike standard spectral lists, this document focuses on comparative discrimination —specifically distinguishing the target thiol from its metabolic precursor (alcohol) and its oxidative degradation product (disulfide).


The Structural Challenge


The interpretation relies on resolving three distinct spin systems:


    

  • 

    The Pyridine Core:  An AMX or ABC system (depending on field strength) modified by 3,4-substitution.
    

    • 

  • 

    The Benzylic Thiol:  A methylene group coupled to a labile thiol proton.
    

    • 

  • 

    The 4-Methyl Group:  A singlet that may exhibit fine allylic coupling.
    

    • 



Experimental Protocol: Self-Validating Workflow


To ensure reproducibility and minimize artifacts (e.g., disulfide formation during prep), follow this strict protocol.


Sample Preparation[4][5][6][7]


    

  • 

    Solvent Selection: DMSO-d6  is preferred over CDCl3.
    

      

    • 

      Reasoning: DMSO slows the exchange rate of the labile thiol (-SH) proton, often allowing observation of the characteristic triplet splitting (

      
), which confirms the thiol's integrity. CDCl3 often leads to broad singlets or disappearance of the SH signal due to rapid exchange.

      • 

    

    • 

  • 

    Concentration:  10–15 mg in 0.6 mL solvent.
    

    • 

  • 

    Additives:  If disulfide contamination is suspected, add 1-2 mg of DTT (dithiothreitol) or TCEP to reduce in situ, though this adds impurity signals. Standard runs should be additive-free.
    

    • 



Data Acquisition Parameters


    

  • 

    Pulse Sequence:  Standard 1D proton (zg30).
    

    • 

  • 

    Relaxation Delay (D1): 

    
 5 seconds. (Essential for accurate integration of the aromatic protons vs. the methyl group).

    • 

  • 

    Scans (NS):  16–64 (sufficient for >10 mg).
    

    • 



Visualization: Analytical Workflow






NMR_Workflow


Sample

Solid Sample
(10-15 mg)


Solvent

Solvent Choice
(DMSO-d6)


Sample->Solvent


Dissolve


Prep

Preparation
(Argon flush, <5 min)


Solvent->Prep


Minimize O2


Acq

Acquisition
(D1=5s, 30° pulse)


Prep->Acq


Insert & Lock


Process

Processing
(LB=0.3 Hz, Phase)


Acq->Process


FT


Analysis

Spectral Analysis


Process->Analysis


Integrate





Figure 1: Optimized NMR workflow emphasizing oxidation prevention (Argon flush) and relaxation delay for quantitative accuracy.


Spectral Interpretation (The Core)


The following data is based on high-field (400 MHz+) analysis in DMSO-d6.


A. The Aliphatic Region (2.0 – 4.0 ppm)


Proton GroupChemical Shift (


, ppm)		MultiplicityIntegralCoupling (


, Hz)		Interpretation Notes
4-Methyl (-CH


) 		2.30 – 2.35 Singlet (s)3HN/AMay show broadening due to long-range coupling with H5/H6.
Thiol (-SH) 2.60 – 2.90 Triplet (t)1H


Diagnostic signal. If broad singlet, exchange is occurring.
Methylene (-CH


-) 		3.70 – 3.85 Doublet (d)2H


Coupled to SH. Collapses to a singlet if D


O is added (SH exchange).


Critical Mechanism:  The observation of the Methylene as a doublet  is the primary "Pass/Fail" criteria for the product. If it appears as a singlet in dry DMSO, the thiol proton has likely exchanged or the sample is degrading.


B. The Aromatic Region (7.0 – 8.5 ppm)


The pyridine ring protons follow a specific substitution pattern (3,4-disubstituted).


Proton PositionShift (


, ppm)		MultiplicityCoupling (


, Hz)		Assignment Logic
H-5 7.15 – 7.25 Doublet (d)


Upfield aromatic. Ortho-coupled to H6.
H-6 8.30 – 8.40 Doublet (d)


Deshielded by Nitrogen.
H-2 8.45 – 8.55 Singlet (s)N/AMost deshielded. Isolated between N and C3-substituent.


Note: H2 may appear as a fine doublet or broad singlet due to small long-range couplings (


) with the methyl group or H6.

Comparative Analysis: Product vs. Impurities


This section distinguishes the target molecule from its two most common contaminants: the Alcohol precursor  (incomplete synthesis) and the Disulfide dimer  (oxidation).


Comparative Data Table (DMSO-d6)


FeatureTarget: Thiol  (-CH


SH)		Impurity: Alcohol  (-CH


OH)		Impurity: Disulfide  (-CH


S-SCH


-)
CH


 Shift 		~3.80 ppm (d) ~4.55 ppm (d) ~4.10 ppm (s) 
Labile Proton ~2.80 ppm (t)  (-SH)~5.30 ppm (t)  (-OH)None 
H-2 (Pyridine) ~8.50 ppm~8.40 ppm~8.45 ppm
Reaction N/APrecursorOxidation Product


Distinguishing Logic


    

  • 

    The "Shift" Test:  The methylene protons attached to Oxygen (Alcohol) are significantly deshielded (~4.5 ppm) compared to Sulfur (~3.8 ppm) due to Oxygen's higher electronegativity.
    

    • 

  • 

    The "Splitting" Test:  In the Disulfide dimer, the -SH proton is lost. Consequently, the methylene protons (-CH

    
-S-S-) appear as a singlet  (integrating for 4H relative to the dimer).

    • 

  • 

    The D
 
    
O Shake:  Adding D

    
    O will erase the -SH triplet (2.8 ppm) and collapse the -CH

    
     doublet (3.8 ppm) to a singlet. This confirms the presence of the thiol group.

    • 



Visualization: Structural Pathways & Shifts






Chemical_Pathways


Alcohol

Precursor: Alcohol
CH2 at ~4.55 ppm
(Deshielded)


Target

TARGET: Thiol
CH2 at ~3.80 ppm
(Shielded)


Alcohol->Target


Thiolation
(Lawesson's/Thiourea)


Disulfide

Impurity: Disulfide
CH2 at ~4.10 ppm
(No coupling to SH)


Target->Disulfide


Air Oxidation
(-2H)


Disulfide->Target


Reduction
(DTT/TCEP)





Figure 2: Spectroscopic tracking of synthesis and degradation. The chemical shift of the methylene group is the primary indicator of state.


Troubleshooting & Validation


Issue: The Methylene signal at 3.8 ppm is a broad singlet, not a doublet.


    

  • 

    Cause:  Rapid proton exchange of the -SH group, likely due to trace water or base in the solvent.
    

    • 

  • 

    Solution:  Dry the sample or lower the temperature to 273 K to slow the exchange and resolve the coupling.
    

    • 



Issue: Extra peaks in the aromatic region.


    

  • 

    Cause:  Regioisomers (e.g., 2-methyl-3-substituted) or residual pyridine solvent.
    

    • 

  • 

    Validation:  Check the coupling constant of the aromatic doublet. A 3,4-substitution pattern yields one ortho coupling (~5 Hz). A 2,3-substitution would yield different patterns (often overlapping doublets of doublets).
    

    • 



References


    

  • 

    Fulmer, G. R., et al.  (2010).[1] NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents.[2] Organometallics.[3] [Link]
    

    • 

  • 

    Gottlieb, H. E., Kotlyar, V., & Nudelman, A.  (1997).[4][1] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities.[2] Journal of Organic Chemistry.[4] [Link]
    

    • 

  • 

    National Institute of Standards and Technology (NIST). Methanethiol 1H NMR Spectra. NIST Chemistry WebBook. [Link]
    

    • 




Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Senior Application Scientist's Guide to Distinguishing (4-Methylpyridin-3-yl)methanethiol from its Structural Isomers

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction: The Analytical Challenge of Positional Isomerism


In the landscape of drug discovery and development, the precise structural characterization of heterocyclic compounds is non-negotiable. Subtle changes in the position of functional groups on an aromatic ring can drastically alter a molecule's pharmacological, toxicological, and metabolic profiles. (4-Methylpyridin-3-yl)methanethiol and its structural isomers represent a classic analytical challenge. Possessing the same molecular formula and, consequently, the same exact mass, they are indistinguishable by basic mass spectrometry alone. Their similar chemical nature often leads to co-elution or closely spaced peaks in chromatography. This guide provides an in-depth, validated strategy for the unambiguous differentiation of these isomers, leveraging a synergistic approach of advanced Nuclear Magnetic Resonance (NMR) spectroscopy and Gas Chromatography-Mass Spectrometry (GC-MS). We will focus on a comparative analysis of three closely related isomers to illustrate the core principles:


    

  • 

    (4-Methylpyridin-3-yl)methanethiol (Target Compound) 
    

    • 

  • 

    (2-Methylpyridin-3-yl)methanethiol (Isomer A) 
    

    • 

  • 

    (5-Methylpyridin-3-yl)methanethiol (Isomer B) 
    

    • 



This document is designed for researchers and analytical chemists, offering not just protocols, but the underlying causal logic to empower confident structural elucidation.


The Core Strategy: Synergistic Spectroscopic and Chromatographic Analysis


The cornerstone of our approach is the use of orthogonal analytical techniques. While one-dimensional NMR provides initial clues, it is often insufficient for definitive assignment. The true power lies in two-dimensional NMR, which maps the intricate network of through-bond connectivities within each molecule.[1] This structural map is then validated by the distinct chromatographic behavior and mass fragmentation patterns observed in GC-MS. This dual-validation system ensures the highest degree of confidence in structural assignment.






G


cluster_NMR

NMR Spectroscopy Workflow


cluster_GCMS

GC-MS Verification Workflow


NMR_Sample

Prepare Isomer Sample
(in CDCl3 or DMSO-d6)


NMR_1D

Acquire 1D Spectra
(¹H, ¹³C)


NMR_Sample->NMR_1D


 Initial Assessment


NMR_2D_HSQC

Acquire ¹H-¹³C HSQC


NMR_1D->NMR_2D_HSQC


 Proton-Carbon
 One-Bond Correlation


NMR_2D_HMBC

Acquire ¹H-¹³C HMBC


NMR_2D_HSQC->NMR_2D_HMBC


 Long-Range
 Correlation


Structure_Confirm





Confirm Connectivity &
Unambiguous Assignment


NMR_2D_HMBC->Structure_Confirm


 Definitive Proof


Structure_Verify





Verify Isomer Identity


Structure_Confirm->Structure_Verify

 Synergistic Validation


GCMS_Sample

Inject Isomer Sample


GC_Separation

Chromatographic Separation


GCMS_Sample->GC_Separation




Retention_Time

Measure Retention Time (tR)


GC_Separation->Retention_Time


 Elution Order


MS_Analysis

Acquire Mass Spectrum (EI)


GC_Separation->MS_Analysis


 Ionization


Retention_Time->Structure_Verify




Fragmentation

Analyze Fragmentation Pattern


MS_Analysis->Fragmentation




Fragmentation->Structure_Verify







Figure 1:  A comprehensive workflow for isomer differentiation.


I. Nuclear Magnetic Resonance (NMR): The Definitive Structural Probe


NMR spectroscopy is the most powerful tool for isomer differentiation because it directly probes the chemical environment and connectivity of atoms.[2] We will build our case from simple 1D spectra to the conclusive evidence provided by 2D correlation experiments.


A. ¹H and ¹³C NMR: Initial Fingerprinting 


One-dimensional NMR provides the first level of differentiation. The substitution pattern on the pyridine ring dictates the number of unique proton and carbon signals, their chemical shifts, and the coupling patterns of the aromatic protons.[3][4]


    

  • 

    Symmetry and Signal Count:  The symmetry of each isomer determines the number of distinct signals. For our chosen isomers, all aromatic protons and carbons are chemically distinct, leading to a predictable number of signals.
    

    • 

  • 

    Chemical Shift:  The electron-withdrawing nitrogen atom deshields the α-protons (position 2 and 6), shifting them downfield (higher ppm).[4] The position of the electron-donating methyl group and the methanethiol group will subtly perturb these shifts, providing the first clues.
    

    • 

  • 

    Coupling Constants (J-values):  The coupling between adjacent aromatic protons (³JHH) is typically in the range of 5-9 Hz, while meta-coupling (⁴JHH) is smaller (2-3 Hz), and para-coupling (⁵JHH) is often near 0 Hz. Analyzing these splitting patterns helps to assign the aromatic protons.[2]
    

    • 



Table 1: Predicted ¹H NMR Characteristics for Isomer Differentiation 


Feature(4-Methylpyridin-3-yl)methanethiol (Target)(2-Methylpyridin-3-yl)methanethiol (Isomer A)(5-Methylpyridin-3-yl)methanethiol (Isomer B)
Aromatic Protons H2:  Doublet (d), deshielded. H5:  Doublet (d). H6:  Singlet-like (or narrow d), deshielded.H4:  Doublet of doublets (dd). H5:  Doublet of doublets (dd). H6:  Doublet of doublets (dd), deshielded.H2:  Doublet (d), deshielded. H4:  Doublet (d). H6:  Singlet-like, deshielded.
Key Differentiator H6 appears as a near-singlet due to the lack of a proton at position 5. H2 and H5 show ortho coupling.All three aromatic protons are coupled to each other, resulting in complex splitting (dd).H2 and H6 will appear as singlets or narrow doublets due to meta-coupling.
-CH₃ Protons Singlet, ~2.3-2.5 ppmSinglet, ~2.4-2.6 ppmSinglet, ~2.2-2.4 ppm
-CH₂SH Protons Singlet, ~3.6-3.8 ppmSinglet, ~3.7-3.9 ppmSinglet, ~3.5-3.7 ppm


B. 2D NMR: Unambiguous Connectivity Mapping 


While 1D NMR is informative, 2D NMR provides the definitive, irrefutable evidence of atomic connectivity.[5] For this class of isomers, the Heteronuclear Multiple Bond Correlation (HMBC) experiment is the most critical.[6][7]


    

  • 

    HSQC (Heteronuclear Single Quantum Coherence):  This experiment correlates each proton with the carbon it is directly attached to.[8] It is the essential first step in 2D analysis, allowing for the confident assignment of protonated carbons.
    

    • 

  • 

    HMBC (Heteronuclear Multiple Bond Correlation):  This is the key to solving the isomer puzzle. HMBC shows correlations between protons and carbons that are two or three bonds away (²JCH and ³JCH).[8] By observing the long-range correlations from the easily identifiable methyl (-CH₃) and methylene (-CH₂SH) protons to the carbons of the pyridine ring, we can precisely map their locations.
    

    • 







G


cluster_target

(4-Methylpyridin-3-yl)methanethiol


cluster_correlations

Key HMBC Correlations


Target
Target


CH3_H
CH₃ Protons


C3
Ring Carbon C3


CH3_H->C3


 ³J


C4
Ring Carbon C4


CH3_H->C4


 ²J


C5
Ring Carbon C5


CH3_H->C5


 ³J


CH2_H
CH₂SH Protons


CH2_H->C3


 ²J


CH2_H->C4


 ³J


C2
C2


CH2_H->C2


 ³J





Figure 2:  Key HMBC correlations for the target compound.


Table 2: Definitive HMBC Correlations for Isomer Identification 


Proton Signal(4-Methylpyridin-3-yl)methanethiol (Target)(2-Methylpyridin-3-yl)methanethiol (Isomer A)(5-Methylpyridin-3-yl)methanethiol (Isomer B)
-CH₃ Protons Correlates to C3 , C4 , and C5 .Correlates to C2 , C3 , and the carbon of the -CH₂SH group.Correlates to C4 , C5 , and C6 .
-CH₂SH Protons Correlates to C2 , C3 , and C4 .Correlates to C2 , C3 , and C4 .Correlates to C2 , C3 , and C4 .
Causality The correlation of the methyl protons to three distinct ring carbons, and the methylene protons to a different set of three, unambiguously places the methyl group at C4 and the methanethiol at C3.The correlation from the methyl protons to the methylene carbon is a unique and definitive link, proving their adjacency.The correlation pattern of the methyl protons to C4, C5, and C6 places it unequivocally at the C5 position.


II. Orthogonal Validation: GC-MS Analysis


To build a fully self-validating system, we employ GC-MS. This technique provides two independent data points: chromatographic retention time and a mass fragmentation pattern, which serve to confirm the assignments made by NMR.


A. Gas Chromatography (GC) Retention Time 


Structural isomers, despite having the same mass, often exhibit different physical properties like boiling point and polarity, which allows for their separation by GC.[9]


    

  • 

    Elution Order:  The elution order on a standard non-polar or mid-polar column (e.g., DB-5ms) is generally influenced by boiling point and interaction with the stationary phase. Isomer A, with substituents at the 2 and 3 positions, may exhibit intramolecular interactions that could affect its volatility compared to the more separated substituents in the target compound and Isomer B. It is expected that the isomers will have distinct, reproducible retention times under constant analytical conditions.[10] A temperature gradient program is crucial to ensure sharp peaks and optimal separation.
    

    • 



B. Mass Spectrometry (MS) Fragmentation 


Upon elution from the GC column, molecules are ionized (typically by Electron Ionization - EI), causing them to fragment in a predictable manner. The resulting fragmentation pattern is a molecular fingerprint.


    

  • 

    Key Fragmentation Pathways:  For these isomers, key fragmentations will likely involve:
    

      

    • 

      Loss of the Thiol Group:  A cleavage of the C-S bond to lose ·SH (m/z -33).
      

      • 

    • 

      Benzylic-type Cleavage:  The most significant fragmentation will be the cleavage of the C-C bond between the pyridine ring and the -CH₂SH group, forming a stable pyridylmethyl cation. The position of the methyl group will influence the relative stability of subsequent fragment ions.
      

      • 

    • 

      Ring Fragmentation:  The pyridine ring itself can undergo characteristic cleavages. The substitution pattern can direct this fragmentation, leading to ions of different masses or abundances for each isomer.[11]
      

      • 

    

    • 



For example, the fragmentation of the target compound, (4-Methylpyridin-3-yl)methanethiol, would be expected to readily form a 4-methyl-3-pyridylmethyl cation (m/z 106). The fragmentation patterns of the other isomers would produce isomeric cations (m/z 106) but may show different relative abundances of daughter ions resulting from further fragmentation of the ring.


Experimental Protocols


Protocol 1: NMR Analysis 


    

  • 

    Sample Preparation:  Dissolve ~5-10 mg of the purified isomeric sample in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.
    

    • 

  • 

    Instrument:  A 400 MHz or higher field NMR spectrometer is recommended for optimal resolution.
    

    • 

  • 

    1D Spectra Acquisition: 
    

      

    • 

      Acquire a standard ¹H NMR spectrum (16-32 scans).
      

      • 

    • 

      Acquire a proton-decoupled ¹³C NMR spectrum (1024-4096 scans).
      

      • 

    

    • 

  • 

    2D Spectra Acquisition: 
    

      

    • 

      HSQC:  Acquire a gradient-selected, sensitivity-enhanced HSQC experiment. Set the ¹JCH coupling constant to ~145 Hz.
      

      • 

    • 

      HMBC:  Acquire a gradient-selected HMBC experiment. Set the long-range coupling constant (ⁿJCH) to a compromise value of 8 Hz to observe both ²J and ³J correlations.[8]
      

      • 

    

    • 

  • 

    Data Processing and Analysis:  Process all spectra using appropriate software. Use the HSQC to assign protonated carbons. Methodically analyze the HMBC cross-peaks, starting from the singlet signals of the -CH₃ and -CH₂SH protons, to map the full connectivity as outlined in Table 2.
    

    • 



Protocol 2: GC-MS Analysis 


    

  • 

    Sample Preparation:  Prepare a dilute solution of each isomer (~100 µg/mL) in a suitable volatile solvent (e.g., dichloromethane or methanol).
    

    • 

  • 

    Instrumentation:  A gas chromatograph coupled to a mass spectrometer with an EI source.
    

    • 

  • 

    GC Conditions: 
    

      

    • 

      Column:  A 30 m x 0.25 mm ID x 0.25 µm film thickness column with a 5% phenyl-methylpolysiloxane stationary phase (or equivalent) is a good starting point.
      

      • 

    • 

      Carrier Gas:  Helium at a constant flow rate of ~1 mL/min.
      

      • 

    • 

      Inlet:  Split injection (e.g., 50:1 split ratio) at 250°C.
      

      • 

    • 

      Oven Program:  Start at 80°C, hold for 1 minute, then ramp at 15°C/min to 280°C, and hold for 5 minutes. (This program should be optimized for the specific isomers).
      

      • 

    

    • 

  • 

    MS Conditions: 
    

      

    • 

      Ion Source:  Electron Ionization (EI) at 70 eV.
      

      • 

    • 

      Mass Range:  Scan from m/z 40 to 250.
      

      • 

    • 

      Source Temperature:  230°C.
      

      • 

    

    • 

  • 

    Data Analysis:  Compare the retention times of the isomers. Extract the mass spectrum for each chromatographic peak and compare the fragmentation patterns, paying close attention to the relative abundances of key fragment ions.
    

    • 



Conclusion


The unambiguous differentiation of (4-Methylpyridin-3-yl)methanethiol from its structural isomers is a task that demands a rigorous, multi-faceted analytical approach. Relying on a single technique is insufficient and carries a high risk of misidentification. The strategy outlined in this guide—using 1D and 2D NMR spectroscopy for primary structure elucidation and GC-MS for orthogonal verification—provides a self-validating workflow. The key to this process is the HMBC experiment, which acts as the ultimate arbiter of connectivity by revealing the long-range proton-carbon correlations that definitively place each substituent on the pyridine ring. By combining this detailed structural map with the unique chromatographic and fragmentation "fingerprints" of each isomer, researchers can achieve the highest level of analytical confidence required in modern chemical and pharmaceutical science.


References


    

  • 

    2D NMR- Worked Example 2 (HSQC and HMBC) . (2020). YouTube. Available at: [Link]
    

    • 

  • 

    How NMR Helps Identify Isomers in Organic Chemistry?  (2025). Creative Biostructure. Available at: [Link]
    

    • 


  • 

    Distinguishing Regioisomers in Pharmaceutical Products using Benchtop NMR Spectroscopy . (n.d.). Oxford Instruments. Available at: [Link]
    

    • 

  • 

    Nuclear magnetic resonance spectroscopic studies of pyridine methyl derivatives binding to cytochrome c . (n.d.). Journal of the Chemical Society, Dalton Transactions. Available at: [Link]
    

    • 

  • 

    Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry . (2007). PubMed. Available at: [Link]
    

    • 

  • 

    Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers . (1970). The Journal of Organic Chemistry. Available at: [Link]
    

    • 

  • 

    2D NMR- Worked Example 1 (COSY) . (2020). YouTube. Available at: [Link]
    

    • 

  • 

    Difference between HSQC and HMBC NMR spectroscopy?  (2019). ResearchGate. Available at: [Link]
    

    • 

  • 

    DIFFERENTIATION BETWEEN SOME 2,3- AND 2,5-DISUBSTITUTED PYRIDINE DERIVATIVES BY INFRARED SPECTROSCOPY . (1960). Canadian Science Publishing. Available at: [Link]
    

    • 

  • 

    ¹H NMR spectra are shown below for 2-methylpyridine, 3-methylpyridine, and 4-methylpyridine . (n.d.). UCI Department of Chemistry. Available at: [Link]
    

    • 

  • 

    Pyridine - Wikipedia . (n.d.). Wikipedia. Available at: [Link]
    

    • 

  • 

    HSQC and HMBC - NMR Core Facility . (n.d.). Columbia University. Available at: [Link]
    

    • 

  • 

    Pyridine - NIST WebBook . (n.d.). NIST. Available at: [Link]
    

    • 

  • 

    Quantitative Determination of Pyridine Content in Crustacean Tissues and Marine Sediments by Headspace Gas Chromatography/Tandem Mass Spectrometry (HS-GC-MS/MS) . (2024). Taylor & Francis Online. Available at: [Link]
    

    • 

  • 

    Understanding Retention Time and Relative Retention in Gas Chromatography (GC) . (2025). Technology Networks. Available at: [Link]
    

    • 

  • 

    What Chromatograms Can Teach Us About Our Analytes . (2021). LCGC International. Available at: [Link]
    

    • 

  • 

    Pyridine: TARGET CONCENTRATION: 5 ppm (15 mg/m3) . (1991). OSHA. Available at: [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Comparative Reactivity Profile: (4-Methylpyridin-3-yl)methanethiol vs. Benzyl Mercaptan

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary: The Steric-Electronic Trade-off


In drug discovery and bioconjugation, the choice between Benzyl Mercaptan (BnSH)  and (4-Methylpyridin-3-yl)methanethiol (4-Me-3-PyCH₂SH)  is rarely arbitrary. It represents a calculated decision between nucleophilic kinetics  and physicochemical properties .


While Benzyl Mercaptan serves as the "gold standard" reference nucleophile—offering high reactivity and predictability—the pyridine analog introduces a sophisticated interplay of electronic activation and steric braking. The pyridine nitrogen lowers the thiol pKa (enhancing thiolate concentration at physiological pH), yet the ortho-methyl group at position 4 imposes a steric penalty that modulates reaction rates.


This guide dissects these variables to help you select the correct reagent for fragment-based drug discovery (FBDD) or cysteine-reactive probe development.


Physicochemical & Reactivity Landscape[1][2]


The following data synthesizes experimental values for Benzyl Mercaptan with predictive chem-informatics for the 4-methylpyridine analog (based on Hammett substituent constants and Taft steric parameters).


Table 1: Comparative Property Matrix[3][4]


FeatureBenzyl Mercaptan (BnSH)(4-Methylpyridin-3-yl)methanethiolImpact on Application
Structure Phenyl-CH₂-SH(4-Me-Py)-CH₂-SHSolubility & Binding 
pKa (-SH) 9.4 – 9.6 [1]8.8 – 9.1 (Est.)*pH Sensitivity 
Electronic Effect Neutral (Phenyl)Electron Withdrawing (Pyridine N)Thiolate Stability 
Steric Environment UnhinderedHigh (ortho-Methyl clash)Reaction Kinetics (


) 
LogP ~2.4 (Lipophilic)~1.2 – 1.5 (Moderate)Cell Permeability 
Aq.[1] Solubility Poor (<0.5 mg/mL)Good (pH-dependent)Assay Compatibility 


*Note: The pyridine ring generally lowers benzylic thiol pKa by ~0.5–0.8 units due to inductive withdrawal (-I effect). The 4-methyl group provides a weak electron-donating (+I) effect, slightly tempering this acidity.


Mechanistic Analysis


The "Ortho-Effect" and Nucleophilicity


The defining difference is the 4-methyl group . In Benzyl Mercaptan, the sulfur atom has free rotational freedom and an unobstructed trajectory for 


 attack.

In the pyridine analog, the methyl group at position 4 is ortho to the methanethiol arm at position 3. This creates a "picket fence" effect:


    

  • 

    Conformational Lock:  The methyl group restricts the rotation of the methylene linker, forcing the thiol into specific conformers to avoid steric clash.
    

    • 

  • 

    Trajectory Blocking:  For electrophiles with significant bulk (e.g., substituted maleimides or alpha-haloacetamides), the approach vector is hindered.
    

    • 



Result:  Although the pyridine analog forms the reactive thiolate species more easily at pH 7.4 (due to lower pKa), its intrinsic nucleophilicity (
 

)  is lower than Benzyl Mercaptan due to steric drag.

The "Zwitterion" Advantage


Unlike Benzyl Mercaptan, the pyridine analog possesses a basic nitrogen (Pyridine 


).

    

  • 

    Acidic Media:  The nitrogen protonates, making the molecule highly soluble in aqueous buffers.
    

    • 

  • 

    Self-Buffering:  The nitrogen can act as a local general base, potentially assisting in the deprotonation of the thiol in non-polar solvents, a mechanism absent in Benzyl Mercaptan.
    

    • 



Visualizing the Reactivity Logic


The following diagram maps the decision logic based on pH and electrophile size.






ReactivityLogic


cluster_mech

Mechanistic Driver


Start

Select Reagent


pH_Check

Reaction pH?


Start->pH_Check




Steric_Check

Electrophile Bulk?


pH_Check->Steric_Check


pH 7.0 - 8.0
(Physiological)


BnSH_Path

Benzyl Mercaptan
(High k_nuc, High pKa)


pH_Check->BnSH_Path


pH > 9.0
(Thiolate fully formed)


Steric_Check->BnSH_Path


Bulky Electrophile
(Needs small Nu)


Py_Path

4-Me-Py Analog
(Mod k_nuc, Low pKa)


Steric_Check->Py_Path


Small Electrophile
(Needs soluble Nu)


Mechan



Pyridine N pulls e- (Lower pKa)
4-Methyl blocks attack (Lower Rate)





Caption: Decision tree for selecting between Benzyl Mercaptan and its Pyridine analog based on pH and steric constraints.


Experimental Validation Protocols


As a scientist, you should not rely solely on predicted values. The following protocols are designed to empirically determine the Reacticity Index  of the pyridine analog relative to Benzyl Mercaptan in your specific buffer system.


Protocol A: Determination of Thiol 

 (DTNB Assay)


Objective: To determine the precise pH at which 50% of the thiol is deprotonated.


Reagents: 


    

  • 

    Buffer series: 100 mM Phosphate/Citrate buffers (pH 6.0 – 10.0 in 0.5 unit increments).
    

    • 

  • 

    DTNB (Ellman's Reagent): 5 mM stock in DMSO.
    

    • 

  • 

    Thiol substrates: 1 mM stocks in DMSO.
    

    • 



Workflow: 


    

  • 

    Dilute thiol to 50 µM in each buffer well (96-well plate).
    

    • 

  • 

    Read Absorbance at 280 nm (baseline).
    

    • 

  • 

    Add DTNB (excess, 200 µM final).
    

    • 

  • 

    Incubate 5 mins.
    

    • 

  • 

    Read Absorbance at 412 nm (TNB anion release).
    

    • 

  • 

    Analysis:  Plot 

    
 vs. pH. The inflection point of the sigmoidal curve represents the 

    
    .

      

    • 

      Expectation: BnSH inflection ~9.5; Pyridine analog inflection ~8.9.
      

      • 

    

    • 



Protocol B: Competitive Kinetic Profiling (HPLC)


Objective: To measure relative reaction rates (


) against a standard electrophile (e.g., Benzyl Bromide or N-Ethylmaleimide).

Workflow Diagram: 






KineticWorkflow


Step1

1. Preparation
Mix Equimolar Ratio (1:1)
BnSH + Py-Analog


Step2

2. Initiation
Add Limiting Electrophile (0.5 eq)
(e.g., Benzyl Bromide)


Step1->Step2




Step3

3. Quench & Analyze
Stop at <10% Conversion
Analyze via HPLC-UV/MS


Step2->Step3




Step4

4. Calculation
Ratio of Products = Ratio of Rate Constants
[P_py] / [P_bn] = k_py / k_bn


Step3->Step4







Caption: Competitive kinetic assay workflow to determine relative nucleophilicity.


Detailed Steps: 


    

  • 

    Competition Mix:  Prepare a solution containing 1.0 mM Benzyl Mercaptan and 1.0 mM (4-Methylpyridin-3-yl)methanethiol in Methanol/Water (1:1).
    

    • 

  • 

    Electrophile Addition:  Add 0.5 mM Benzyl Bromide (limiting reagent).
    

    • 

  • 

    Reaction:  Stir at 25°C for 1 hour (ensure <100% conversion of electrophile).
    

    • 

  • 

    Quantification:  Inject onto Reverse Phase HPLC (C18 column).
    

      

    • 

      Mobile Phase: 0.1% TFA in Water/Acetonitrile gradient.
      

      • 

    • 

      Detection: UV at 254 nm.
      

      • 

    

    • 

  • 

    Calculation: 


    

(Note: Since starting concentrations are equal, the product ratio directly reflects the ratio of rate constants).

    • 



Safety & Handling (Critical)


    

  • 

    Odor:  Both compounds are potent lachrymators and possess a stench threshold in the ppb range. Bleach (Sodium Hypochlorite)  must be available to oxidize spills immediately.
    

    • 

  • 

    Volatility:  (4-Methylpyridin-3-yl)methanethiol is less volatile than Benzyl Mercaptan due to higher polarity, but fume hood use is mandatory for both.
    

    • 

  • 

    Storage:  Store under Argon/Nitrogen at -20°C. Pyridine analogs are prone to N-oxide formation if exposed to air/light over long periods.
    

    • 



References


    

  • 

    Jencks, W. P., & Regenstein, J.  (1976). Ionization Constants of Acids and Bases. Handbook of Biochemistry and Molecular Biology. 
    

    • 

  • 

    Brotzel, F., Mayr, H., et al.  (2007).[2] Nucleophilicities of Amines and Pyridines. Angewandte Chemie International Edition. 
    

    • 

  • 

    NIST Chemistry WebBook.  (2025). Methanethiol and Benzyl Mercaptan Thermochemistry Data. 
    

    • 

  • 

    Li, J. J.  (2014). Name Reactions and Reagents in Organic Synthesis. (Context on Pyridine synthesis and reactivity). 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Reference standards for (4-Methylpyridin-3-yl)methanethiol characterization

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Technical Comparison Guide: Reference Standards for (4-Methylpyridin-3-yl)methanethiol Characterization 


Executive Summary


(4-Methylpyridin-3-yl)methanethiol (CAS 1500859-07-3) is a critical heterocyclic building block, primarily utilized in the synthesis of Potassium-Competitive Acid Blockers (P-CABs) such as Vonoprazan  and related sulfonyl-pyrrole derivatives.


Characterizing this standard presents a unique "dual-threat" challenge:


    

  • 

    Rapid Oxidation:  The primary thiol (-SH) group is highly susceptible to oxidative dimerization, forming the disulfide impurity Bis[(4-methylpyridin-3-yl)methyl]disulfide  upon exposure to air.
    

    • 

  • 

    Basic Instability:  The pyridine nitrogen renders the molecule basic, complicating reverse-phase HPLC peak shapes and catalyzing its own degradation in non-acidic media.
    

    • 



This guide objectively compares the three available grades of reference material and provides a validated protocol for their characterization.


Part 1: Comparative Analysis of Reference Standards


When sourcing (4-Methylpyridin-3-yl)methanethiol, researchers typically encounter three distinct grades. The choice of grade significantly impacts the accuracy of impurity profiling and potency calculations.


FeatureGrade A: Crude / In-House Synthesis Grade B: Commercial "Tech" Grade Grade C: Certified Reference Material (CRM) 
Purity (HPLC) Variable (80% – 92%)> 95%> 98.0% (Certified) 
Primary Impurity Disulfide Dimer (>10%)Disulfide Dimer (1–5%)< 0.5% Disulfide Dimer 
Physical Form Oily yellow/orange liquidWaxy solid or oilCrystalline Hydrochloride Salt (Stabilized) 
Quantification Area % only (Unreliable)Area % (Assumed response factor)qNMR / Mass Balance Potency 
Storage Stability Poor (Degrades in days)Moderate (Weeks at -20°C)High (Years at -20°C under Argon) 
Use Case Early route scoutingProcess optimizationGMP Release & Impurity Quantification 


Scientist’s Insight: 




Never use Grade A or B for establishing Response Factors (RRF). The rapid oxidation of the thiol means the "purity" changes the moment you open the vial. Only a CRM packaged under inert gas (Argon) provides a reliable baseline for quantitative analysis.




Part 2: The Degradation Mechanism & Impurity Profile


Understanding the degradation pathway is essential for accurate characterization. The thiol group oxidizes to a disulfide bridge, a reaction accelerated by basic pH (facilitated by the pyridine ring itself).


Figure 1: Oxidative Degradation Pathway






Degradation


Thiol

(4-Methylpyridin-3-yl)methanethiol
(Active Standard)


Intermediate

Thiolate Anion
(Reactive Species)


Thiol->Intermediate


 Deprotonation (pKa ~9) 


Oxygen

O2 / Air
(Basic pH)


Oxygen->Intermediate




Disulfide

Bis[(4-methylpyridin-3-yl)methyl]disulfide
(Major Impurity)


Intermediate->Disulfide


 Oxidation (+ O2) 





Caption: The auto-oxidation of the methanethiol to the disulfide dimer. This reaction is pH-dependent and reversible only with strong reducing agents (e.g., DTT), which are incompatible with standard purity assays.


Part 3: Validated Analytical Protocols


To accurately characterize this standard, you must suppress the oxidation during sample preparation and chromatography.


Method 1: High-Performance Liquid Chromatography (HPLC-UV)


Objective: Purity assessment and quantification of the disulfide impurity.


    

  • 

    Column:  C18 End-capped (e.g., Agilent Zorbax Eclipse Plus), 4.6 x 150 mm, 3.5 µm.
    

    • 

  • 

    Mobile Phase A:  0.1% Trifluoroacetic Acid (TFA) in Water (pH ~2.0).
    

      

    • 

      Why? Acidic pH keeps the pyridine protonated (improving peak shape) and stabilizes the thiol against oxidation.
      

      • 

    

    • 

  • 

    Mobile Phase B:  Acetonitrile (0.1% TFA).
    

    • 

  • 

    Gradient:  5% B to 95% B over 15 minutes.
    

    • 

  • 

    Flow Rate:  1.0 mL/min.
    

    • 

  • 

    Detection:  UV @ 254 nm (Pyridine absorption).
    

    • 

  • 

    Temperature:  25°C.
    

    • 



Critical Sample Preparation (The "Inert" Protocol): 


    

  • 

    Solvent:  Use degassed Acetonitrile:Water (50:50) containing 0.1% Formic Acid .
    

    • 

  • 

    Procedure:  Weigh the standard rapidly into a volumetric flask pre-purged with Nitrogen/Argon.
    

    • 

  • 

    Dissolution:  Dissolve and dilute to volume immediately before injection.
    

    • 

  • 

    Limit:  Discard solution after 4 hours.
    

    • 



Method 2: Identification via Mass Spectrometry (LC-MS)


    

  • 

    Thiol Parent Peak: 

    
 Da (approx).

    • 

  • 

    Disulfide Impurity Peak: 

    
 Da.

    • 

  • 

    Note: If you see a peak at M+16 (156 Da), this indicates the Sulfoxide  (S-oxide) impurity, a sign of advanced degradation beyond simple dimerization.
    

    • 



Part 4: Data Presentation & Specifications


When evaluating a Certified Reference Standard (Grade C) , ensure the Certificate of Analysis (CoA) reports the following specific data points.


Table 2: Specification Limits for Reference Material


Test ParameterAcceptance CriteriaMethod
Appearance White to off-white crystalline powder (HCl Salt)Visual
Identification (H-NMR) Consistent with structure; doublet at ~3.8 ppm (


-SH)		400 MHz DMSO-d6
Purity (HPLC) ≥ 98.0% (Area %)HPLC-UV (Acidic)
Disulfide Content ≤ 0.5%HPLC (RRT ~1.[1]8)
Residual Solvent ≤ 0.5% (wt/wt)GC-Headspace
Water Content ≤ 1.0% (Unless hydrate)Karl Fischer
Assay (Potency) 98.0% – 102.0% (w/w)qNMR or Mass Balance


Part 5: Characterization Workflow Diagram


This flowchart illustrates the decision-making process for qualifying a new batch of reference material.






Workflow


Start

Receive Standard
(4-Methylpyridin-3-yl)methanethiol


Visual

Visual Inspection
(Check for yellowing/oil)


Start->Visual




Solubility

Solubility Test
(Degassed Acidic Buffer)


Visual->Solubility




HPLC

HPLC-UV Analysis
(Acidic Mobile Phase)


Solubility->HPLC




Decision

Purity > 98%?


HPLC->Decision




Pass

Qualify as
Working Standard


Decision->Pass


Yes


Fail

Reject / Repurify
(High Disulfide)


Decision->Fail


No





Caption: Step-by-step qualification workflow. Visual yellowing is the first indicator of significant oxidative degradation.


References


    

  • 

    National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 13092602, Pyridin-4-ylmethanethiol (Analogous Structure). Retrieved from [Link]
    

    • 

  • Takeda Pharmaceutical Company.Patent US7977488B2: 1-heterocyclylsulfonyl, 2-aminomethyl, 5-(hetero-) aryl substituted 1-H-pyrrole derivatives as acid secretion inhibitors. (Context for Vonoprazan intermediates).
    • 

  • 

    Hepp, A. F., et al. (1996). Synthesis, Structure, and Characterization of Cu4S10(4-methylpyridine)4. NASA Technical Reports. (Demonstrates reactivity of 4-methylpyridine thiols). Retrieved from [Link]
    

    • 


  • 

    European Directorate for the Quality of Medicines (EDQM). General Chapter 2.2.29: Liquid Chromatography. (Standard guidance for impurity profiling).[1]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

    

 

  

    ×
    

  





                        
						
						
												

                                                                        
                        
						
                        
                                                

						
												

						

    

        Featured Recommendations
    


    

        

            

                

                

                    Most viewed
                    
                        
                    
                    
                        

                            
                        

                    		
                


                

                    Most popular with customers
                    
                        
                    
                    
                        

                            
                        

                    		
                


            

            

        

    




                        

                            

                                Disclaimer and Information on In-Vitro Research Products
                            

                            

                                

                                    

                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

							Quick Inquiry
							

								 
                                    

                                        

                                            

                                            

												
												
												
												
                                                
                                                
                                                
                                                
                                                
                                                
                                                
                                                
                                                
                                                

                                                    

                                                        

                                                            Name
                                                            
                                                                
                                                            
                                                        

                                                    

                                                    

                                                        

                                                            Email *
                                                            
                                                                
                                                            
                                                        

                                                    

                                                

												                                                

                                                    

                                                        

                                                            Phone
                                                            
                                                                
                                                            
                                                        

                                                    

                                                    

                                                        

                                                             Country 
                                                            
                                                                
                                                            
                                                        

                                                    

                                                

																								
												

                                                    

                                                        

                                                            Product Name
                                                            
                                                                
                                                            
                                                        

                                                    

													                                                    

                                                        

                                                             Quantity * 
                                                            
                                                                
                                                            
                                                        

                                                    

													                                                

                                                

                                                     Message